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Compound of Interest

5-Methoxyoxazole-2-carboxylic
Compound Name: d
aci

Cat. No.: B033387

A comprehensive guide for researchers, scientists, and drug development professionals.

Introduction

This technical guide addresses the chemical identity of 5-Methoxyoxazole-2-carboxylic acid.
Initial database searches indicate that specific technical data, including a registered CAS
number and detailed experimental protocols for 5-Methoxyoxazole-2-carboxylic acid, is not
readily available in public chemical databases. However, extensive information exists for a
closely related and structurally similar compound, 5-Methoxy-1,3-benzoxazole-2-carboxylic
acid. This document provides a detailed overview of the available data for this benzoxazole
analogue, offering valuable insights that may inform research on related oxazole structures.

Chemical Identification and Properties

While a specific CAS number for 5-Methoxyoxazole-2-carboxylic acid could not be located,
the key identifiers for its benzoxazole counterpart are well-documented.

Table 1: Chemical Identifiers and Molecular Formula

Compound Name CAS Number Molecular Formula

5-Methoxy-1,3-benzoxazole-2-
) ] 49559-68-4[1] CoH7NO4[1][2]
carboxylic acid
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Table 2: Physicochemical Properties of 5-Methoxy-1,3-benzoxazole-2-carboxylic acid

Property Value

Molecular Weight 193.16 g/mol [1]

Appearance Solid[2]

InChl Key SNQUKJIWKYRHONV-UHFFFAQYSA-N][2]
SMILES COC1=CC2=C(C=C1)OC(=N2)C(=0)O[1]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 5-Methoxyoxazole-2-carboxylic acid are
not described in the available literature. However, general methods for the synthesis of
substituted oxazoles from carboxylic acids have been reported. One such method involves the
reaction of a carboxylic acid with an isocyanoacetate in the presence of a triflylpyridinium
reagent. This transformation proceeds through an in-situ generated acylpyridinium salt.

A plausible synthetic route for related oxazole compounds can be visualized as a two-step
process. The initial step involves the activation of a carboxylic acid, which then reacts with a
suitable isocyanide derivative to form the oxazole ring.
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General Oxazole Synthesis
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Figure 1. A generalized workflow for the synthesis of substituted oxazoles from carboxylic

acids.

Biological Activity and Potential Applications

While no specific biological activity has been reported for 5-Methoxyoxazole-2-carboxylic

acid, the oxazole and benzoxazole scaffolds are present in numerous biologically active

molecules. For instance, other oxazole-containing compounds have been investigated for their

roles as antitumor agents. The structural similarity to these compounds suggests that 5-

Methoxyoxazole-2-carboxylic acid and its derivatives could be of interest in drug discovery

and development.
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Conclusion

The requested compound, 5-Methoxyoxazole-2-carboxylic acid, is not well-characterized in
the scientific literature, with no readily available CAS number or detailed experimental data.
However, the closely related compound, 5-Methoxy-1,3-benzoxazole-2-carboxylic acid, is well-
documented. The information provided in this guide on the benzoxazole analogue can serve as
a valuable starting point for researchers interested in the synthesis and potential applications of
novel oxazole derivatives. Further research is required to synthesize and characterize 5-
Methoxyoxazole-2-carboxylic acid and to explore its physicochemical and biological
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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